Cas no 101914-05-0 (2,4-Hexanediol,1,1,1-trifluoro-5,5-dimethyl-2-(trifluoromethyl)-, 4-acetate)

• Product Name: 2,4-Hexanediol,1,1,1-trifluoro-5,5-dimethyl-2-(trifluoromethyl)-, 4-acetate
• CAS No: 101914-05-0
• MF: C₁₁H₁₆F₆O₃
• MW: 310.233365058899
• CID: 159606
• PubChem ID: 59118
• Update Time: 2025-04-19

2,4-Hexanediol,1,1,1-trifluoro-5,5-dimethyl-2-(trifluoromethyl)-, 4-acetate Chemical and Physical Properties

Names and Identifiers

• 2,4-Hexanediol,1,1,1-trifluoro-5,5-dimethyl-2-(trifluoromethyl)-, 4-acetate
• [6,6,6-trifluoro-5-hydroxy-2,2-dimethyl-5-(trifluoromethyl)hexan-3-yl] acetate
• DTXSID90906825
• NSC162392
• Acetic acid, 4-(5,5-dimethyl-2-hydroxy-1,1,1-trifluoro-2-trifluoromethyl)hexyl ester
• 1,1,1-Trifluoro-5,5-dimethyl-2-trifluoromethyl-2,4-hexanediol 4-acetate ester
• 2,4-HEXANEDIOL, 5,5-DIMETHYL-1,1,1-TRIFLUORO-2-(TRIFLUOROMETHYL)- 4-ACETATE
• 6,6,6-trifluoro-5-hydroxy-2,2-dimethyl-5-(trifluoromethyl)hexan-3-yl acetate
• NSC-162392
• 101914-05-0
• 2,4-Hexanediol, 1,1,1-trifluoro-5,5-dimethyl-2-(trifluoromethyl)-, 4-acetate

• Inchi： 1S/C11H16F6O3/c1-6(18)20-7(8(2,3)4)5-9(19,10(12,13)14)11(15,16)17/h7,19H,5H2,1-4H3
• InChI Key： QXMGOCFRHFCKDH-UHFFFAOYSA-N
• SMILES： FC(C(C(F)(F)F)(CC(C(C)(C)C)OC(C)=O)O)(F)F

Computed Properties

• Exact Mass: 310.10038
• Monoisotopic Mass: 310.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5A^2
• XLogP3: 3.7

Experimental Properties

• Density: 1.269
• Boiling Point: 248.8°Cat760mmHg
• Flash Point: 104.3°C
• Refractive Index: 1.383
• PSA: 46.53